(R)-1-(Diphenylphosphino)-2-amino-3-methylbutane
Overview
Description
(R)-1-(Diphenylphosphino)-2-amino-3-methylbutane is a useful research compound. Its molecular formula is C17H22NP and its molecular weight is 271.34 g/mol. The purity is usually 95%.
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Scientific Research Applications
Catalytic Asymmetric Hydrogenation
- Rhodium Complexes for Asymmetric Hydrogenation : The compound has been used in synthesizing chiral bis(diphenylphosphino)-α-phenylalkane complexes, which are effective in catalytic asymmetric hydrogenation, achieving optical yields of up to 88% (Brown & Murrer, 1982).
Palladium-Catalyzed Asymmetric Allylic Alkylation
- Use in Dendrimer Ligands for Alkylation : A third generation phosphorus-containing dendrimer with chiral iminophosphine end groups derived from (R)-1-(diphenylphosphino)-2-amino-3-methylbutane was used in palladium-catalyzed asymmetric allylic alkylations, showing good to very good enantiomeric excess (ee from 90% to 95%) (Laurent, Caminade, & Majoral, 2005).
Rhodium(I) Complexes in Catalysis
- Aminophosphine-Phosphinite Rhodium Complexes : Aminophosphine-phosphinite rhodium(I) complexes derived from this compound have been used as efficient homogeneous hydrogenation catalysts (Cesarotti, Chiesa, Ciani, & Sironi, 1983).
Enantioselective Catalysis
C1-Symmetric Diphosphines in Catalysis : The compound's derivatives have been used in enantioselective catalysis in various phase systems, including hydrogenation and hydroboration reactions, showing good activity and enantioselectivity (Bianchini, Barbaro, & Scapacci, 2001).
Chiral Diphosphines in Hydrogenation : Chiral diphosphines derived from the compound have been prepared and used in the stereoselective hydrogenation of α-acylaminoacrylic acids, yielding high optical yields and product configurations dependent on the diphosphine ligands (Kashiwabara, Hanaki, & Fujita, 1980).
Properties
IUPAC Name |
(2R)-1-diphenylphosphanyl-3-methylbutan-2-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22NP/c1-14(2)17(18)13-19(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-12,14,17H,13,18H2,1-2H3/t17-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZLCXURCZWQECA-KRWDZBQOSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(CP(C1=CC=CC=C1)C2=CC=CC=C2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)[C@H](CP(C1=CC=CC=C1)C2=CC=CC=C2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22NP | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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